Cas no 931632-04-1 ([4-(Methoxycarbonyl)phenyl]methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: [4-(Methoxycarbonyl)phenyl]methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 931632-04-1
• MF: C₁₅H₁₃ClN₂O₄S
• MW: 352.792721509933
• CID: 5822608
• PubChem ID: 17449407
• Update Time: 2023-11-17

[4-(Methoxycarbonyl)phenyl]methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033838140
• EN300-26584303
• [4-(methoxycarbonyl)phenyl]methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• 931632-04-1
• Z226689176
• [4-(Methoxycarbonyl)phenyl]methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• Inchi： 1S/C15H13ClN2O4S/c1-21-13(19)10-5-3-9(4-6-10)8-22-14(20)12-11(16)7-17-15(18-12)23-2/h3-7H,8H2,1-2H3
• InChI Key： JMYJBXQSCQDCPF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OCC1C=CC(C(=O)OC)=CC=1)SC

Computed Properties

• Exact Mass: 352.0284558g/mol
• Monoisotopic Mass: 352.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters